2-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]benzoic acid 2-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]benzoic acid

Brand Name: Vulcanchem

CAS No.: 512813-64-8

VCID: VC0510109

InChI: InChI=1S/C13H13N3O4/c1-8-12(16(19)20)9(2)15(14-8)7-10-5-3-4-6-11(10)13(17)18/h3-6H,7H2,1-2H3,(H,17,18)

SMILES: CC1=C(C(=NN1CC2=CC=CC=C2C(=O)O)C)[N+](=O)[O-]

Molecular Formula: C13H13N3O4

Molecular Weight: 275.26g/mol

2-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]benzoic acid

CAS No.: 512813-64-8

VCID: VC0510109

Molecular Formula: C13H13N3O4

Molecular Weight: 275.26g/mol

CAS No.	512813-64-8
Product Name	2-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]benzoic acid
Molecular Formula	C13H13N3O4
Molecular Weight	275.26g/mol
IUPAC Name	2-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]benzoic acid
Standard InChI	InChI=1S/C13H13N3O4/c1-8-12(16(19)20)9(2)15(14-8)7-10-5-3-4-6-11(10)13(17)18/h3-6H,7H2,1-2H3,(H,17,18)
Standard InChIKey	JXVWZWVFPOLJOL-UHFFFAOYSA-N
SMILES	CC1=C(C(=NN1CC2=CC=CC=C2C(=O)O)C)[N+](=O)[O-]
Canonical SMILES	CC1=C(C(=NN1CC2=CC=CC=C2C(=O)O)C)[N+](=O)[O-]
PubChem Compound	5143955
Last Modified	Nov 13 2021

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